N,N-dimethyl-N-(2-oxo-2-phenylethyl)prop-2-en-1-aminium

• Molecular Formula: C13H18NO+
• Molecular Weight: 204.29 g/mol
• IUPAC Name: dimethyl-phenacyl-prop-2-enylazanium
• InChI: InChI=1S/C13H18NO/c1-4-10-14(2,3)11-13(15)12-8-6-5-7-9-12/h4-9H,1,10-11H2,2-3H3/q+1
• InChI Key: CCCZWZHEYFEJKN-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(CC=C)CC(=O)C1=CC=CC=C1

Description

DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM is a complex organic compound with a unique structure that includes both phenyl and allyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2-oxo-2-phenylethylamine with allyl bromide in the presence of a base such as sodium hydride. The reaction is carried out in an organic solvent like tetrahydrofuran (THF) under an inert atmosphere to prevent oxidation.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The phenyl and allyl groups can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Halogenation reagents like bromine (Br2) and chlorination reagents like thionyl chloride (SOCl2) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

DIMETHYL(1-DIAZO-2-OXOPROPYL)PHOSPHONATE: Known for its use as a reagent in organic synthesis.

DIMETHYL(2-OXO-2-PHENYLETHYL)AMMONIUM: Shares structural similarities but lacks the allyl group.

Uniqueness

DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM is unique due to the presence of both phenyl and allyl groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where these properties are advantageous.